4,4-Dimethyl-1-phenylpent-1-en-3-one
4,4-Dimethyl-1-phenylpent-1-en-3-one
Brand Name:
Vulcanchem
CAS No.:
538-44-3
VCID:
VC0187612
InChI:
InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9-
SMILES:
CC(C)(C)C(=O)C=CC1=CC=CC=C1
Molecular Formula:
C13H16O
Molecular Weight:
188.26 g/mol
4,4-Dimethyl-1-phenylpent-1-en-3-one
CAS No.: 538-44-3
Main Products
VCID: VC0187612
Molecular Formula: C13H16O
Molecular Weight: 188.26 g/mol
| CAS No. | 538-44-3 |
|---|---|
| Product Name | 4,4-Dimethyl-1-phenylpent-1-en-3-one |
| Molecular Formula | C13H16O |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | (Z)-4,4-dimethyl-1-phenylpent-1-en-3-one |
| Standard InChI | InChI=1S/C13H16O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9- |
| Standard InChIKey | YHFHIZDYJXYXOJ-MDZDMXLPSA-N |
| Isomeric SMILES | CC(C)(C)C(=O)/C=C\C1=CC=CC=C1 |
| SMILES | CC(C)(C)C(=O)C=CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)(C)C(=O)C=CC1=CC=CC=C1 |
| PubChem Compound | 1551023 |
| Last Modified | Nov 11 2021 |
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